![molecular formula C21H13BrN2O6 B3987100 5-(4-bromophenoxy)-2-(4-methoxy-2-nitrophenyl)-1H-isoindole-1,3(2H)-dione](/img/structure/B3987100.png)
5-(4-bromophenoxy)-2-(4-methoxy-2-nitrophenyl)-1H-isoindole-1,3(2H)-dione
Overview
Description
5-(4-bromophenoxy)-2-(4-methoxy-2-nitrophenyl)-1H-isoindole-1,3(2H)-dione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BION-1 and is a member of the isoindole family of compounds. It has a molecular formula of C20H12BrN2O6 and a molecular weight of 472.22 g/mol.
Mechanism of Action
The mechanism of action of 5-(4-bromophenoxy)-2-(4-methoxy-2-nitrophenyl)-1H-isoindole-1,3(2H)-dione is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It is also believed to work by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have potent anticancer and antiviral properties. It has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-(4-bromophenoxy)-2-(4-methoxy-2-nitrophenyl)-1H-isoindole-1,3(2H)-dione in lab experiments is its potent anticancer and antiviral properties. It can be used to test the efficacy of new drugs and to study the mechanisms of action of various compounds. However, one of the limitations of using BION-1 is its complex synthesis process, which can make it difficult to obtain in large quantities.
Future Directions
There are several future directions for the study of 5-(4-bromophenoxy)-2-(4-methoxy-2-nitrophenyl)-1H-isoindole-1,3(2H)-dione. One possible direction is the development of new drugs based on this compound. Another direction is the study of its mechanisms of action and its potential applications in other areas such as neurodegenerative diseases and autoimmune disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of BION-1.
Scientific Research Applications
The potential applications of 5-(4-bromophenoxy)-2-(4-methoxy-2-nitrophenyl)-1H-isoindole-1,3(2H)-dione in scientific research are vast. One of the most promising applications of this compound is in the development of new drugs. It has been shown to have potent anticancer properties and has been tested in vitro against various cancer cell lines. BION-1 has also been shown to have antiviral properties and has been tested against the hepatitis C virus.
properties
IUPAC Name |
5-(4-bromophenoxy)-2-(4-methoxy-2-nitrophenyl)isoindole-1,3-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H13BrN2O6/c1-29-14-7-9-18(19(11-14)24(27)28)23-20(25)16-8-6-15(10-17(16)21(23)26)30-13-4-2-12(22)3-5-13/h2-11H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVDBTNXRRMVUFE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)N2C(=O)C3=C(C2=O)C=C(C=C3)OC4=CC=C(C=C4)Br)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H13BrN2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.